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Compound of Interest

Compound Name: CP-LC-1143

Cat. No.: B15579299 Get Quote

Essential Safety and Handling Guide for CP-LC-1143
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of CP-LC-
1143, an ionizable cationic amino lipid integral to the formulation of lipid nanoparticles (LNPs)

for RNA delivery. Given that specific safety data for CP-LC-1143 is not publicly available, this

guidance is based on the safety profiles of structurally and functionally similar ionizable lipids,

such as DLin-MC3-DMA and SM-102, and the known hazards of its common solvent, ethanol.

Hazard Identification and Classification
CP-LC-1143, as a solution in ethanol, presents a combination of hazards from both the lipid

component and the solvent. Based on data for similar compounds, the primary hazards are:

Flammability: The ethanol solvent is highly flammable. Vapors can form explosive mixtures

with air.

Skin and Eye Irritation: Direct contact with the lipid solution can cause skin and serious eye

irritation.[1][2][3]

Acute Toxicity: The lipid component may be harmful if swallowed or inhaled.[2][3][4]

Respiratory Irritation: Vapors and aerosols may cause respiratory tract irritation.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15579299?utm_src=pdf-interest
https://www.benchchem.com/product/b15579299?utm_src=pdf-body
https://www.benchchem.com/product/b15579299?utm_src=pdf-body
https://www.benchchem.com/product/b15579299?utm_src=pdf-body
https://www.benchchem.com/product/b15579299?utm_src=pdf-body
https://www.benchchem.com/product/b15579299?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/34364m.pdf
https://file.medchemexpress.com/batch_PDF/HY-112251/D-Lin-MC3-DMA-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-134541/SM-102-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112251/D-Lin-MC3-DMA-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-134541/SM-102-SDS-MedChemExpress.pdf
https://www.europeanconsumers.it/wp-content/uploads/2022/02/SM-102-DATA-SHEET.pdf
https://file.medchemexpress.com/batch_PDF/HY-112251/D-Lin-MC3-DMA-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-134541/SM-102-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classification (Based on Representative Compounds):

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[1]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2][3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1][2][3]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[2]

[3]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling CP-LC-1143.
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Protection Type Specification Rationale

Hand Protection

Nitrile gloves. Change gloves

promptly if they become

contaminated.

Protects against skin contact

and irritation. Ethanol can

penetrate nitrile gloves, so

prolonged contact should be

avoided.[5][6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Prevents eye contact and

serious irritation from splashes.

[5][7]

Body Protection Flame-resistant lab coat.

Protects against splashes and

provides a barrier in case of

fire.[5]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

insufficient or for large spills,

use a suitable respirator.

Minimizes inhalation of

flammable and potentially

harmful vapors.[5][8]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Workflow for Handling CP-LC-1143
The following diagram outlines the standard operating procedure for working with CP-LC-1143,

from receiving to disposal.
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Handling
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Don Appropriate PPE
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Ensure Emergency Equipment is Accessible

Aliquot Required Volume

Keep Container Tightly Sealed
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Decontaminate Work Area
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Remove PPE Collect in a Labeled Hazardous Waste Container

Wash Hands Thoroughly Arrange for Chemical Waste Pickup
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Acute Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling CP-LC-
1143]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579299#personal-protective-equipment-for-
handling-cp-lc-1143]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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